Cas no 125558-58-9 (1-(3-Chlorophenyl)cyclopentanecarbaldehyde)

• Product Name: 1-(3-Chlorophenyl)cyclopentanecarbaldehyde
• CAS No: 125558-58-9
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 2900516
• Update Time: 2023-08-10

1-(3-Chlorophenyl)cyclopentanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)cyclopentanecarbaldehyde
• 1-(m-chlorophenyl)-r-1-cyclopentancarbaldehyde
• 1-(3-chlorophenyl)cyclopentane-1-carbaldehyde

• Inchi： 1S/C12H13ClO/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12/h3-5,8-9H,1-2,6-7H2
• InChI Key： KPPUMMABCUQJHF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C=O)CCCC1

Computed Properties

• Exact Mass: 208.0654927 g/mol
• Monoisotopic Mass: 208.0654927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.68
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1